Cas no 2640946-65-0 (N-(4-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine)

• Product Name: N-(4-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine
• CAS No: 2640946-65-0
• MF: C₁₆H₁₆FN₅O
• MW: 313.329545974731
• CID: 5316364
• PubChem ID: 155799110
• Update Time: 2025-10-31

N-(4-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• F6796-0638
• 2640946-65-0
• N-(4-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine
• AKOS040731578
• N-(4-Fluorophenyl)-9-[(tetrahydro-2-furanyl)methyl]-9H-purin-6-amine

• Inchi： 1S/C16H16FN5O/c17-11-3-5-12(6-4-11)21-15-14-16(19-9-18-15)22(10-20-14)8-13-2-1-7-23-13/h3-6,9-10,13H,1-2,7-8H2,(H,18,19,21)
• InChI Key： DEHCSNDQHSEQPS-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2NC2=CC=C(F)C=C2)N(CC2CCCO2)C=1

Computed Properties

• Exact Mass: 313.13388831g/mol
• Monoisotopic Mass: 313.13388831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.9±60.0 °C(Predicted)
• pka: 2.70±0.10(Predicted)

Additional information on N-(4-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine

Research Briefing on N-(4-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine (CAS: 2640946-65-0)

N-(4-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine (CAS: 2640946-65-0) is a novel purine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a fluorophenyl group and a tetrahydrofuran (THF) moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of N-(4-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine involves a multi-step process that ensures high yield and purity. Key steps include the introduction of the fluorophenyl group via nucleophilic aromatic substitution and the attachment of the THF moiety through alkylation. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Recent optimizations in the synthetic route have improved scalability, making it feasible for large-scale production.

Pharmacological evaluations of N-(4-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine have revealed its potential as an inhibitor of specific kinase pathways. In vitro studies demonstrate its ability to modulate key cellular signaling cascades, particularly those involved in inflammation and oncogenesis. The compound exhibits selective binding affinity to target proteins, as evidenced by molecular docking studies and enzymatic assays. These findings suggest its applicability in treating diseases such as cancer and autoimmune disorders.

In vivo studies have further validated the therapeutic potential of this compound. Animal models of disease have shown significant reduction in pathological markers following treatment with N-(4-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine. Notably, the compound demonstrates favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. These attributes highlight its suitability for further preclinical and clinical development.

Despite these promising results, challenges remain in the development of N-(4-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine. Issues such as metabolic stability and potential off-target effects require further investigation. Ongoing research aims to address these concerns through structural modifications and formulation optimizations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, N-(4-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine represents a promising candidate in the field of medicinal chemistry. Its unique structural features, coupled with its demonstrated pharmacological activity, make it a valuable subject of ongoing research. Future studies will focus on elucidating its full therapeutic potential and addressing remaining challenges to pave the way for its clinical use.